6-(2,4-Dichlorophenyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H9Cl2FN4S
• Molecular Weight: 379.2 g/mol
• IUPAC Name: 6-(2,4-dichlorophenyl)-3-[(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H9Cl2FN4S/c17-10-3-6-12(13(18)8-10)15-22-23-14(20-21-16(23)24-15)7-9-1-4-11(19)5-2-9/h1-6,8H,7H2
• InChI Key: QODAZDNWGACGRX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC2=NN=C3N2N=C(S3)C4=C(C=C(C=C4)Cl)Cl)F

Description

6-(2,4-Dichlorophenyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DFTT, is a chemical compound that belongs to the class of 1,2,4-triazole-thiadiazole hybrids. It has been the focus of scientific research due to its potential applications in various fields, including medicinal chemistry, material science, and agriculture.

Mechanism of Action

The exact mechanism of action of 6-(2,4-Dichlorophenyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound may exert its biological activities through the inhibition of enzymes or the modulation of signaling pathways. For example, this compound has been reported to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and transcription. This compound has also been shown to modulate the expression of various genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
This compound has been reported to exhibit a wide range of biochemical and physiological effects. For example, it has been shown to induce apoptosis in cancer cells by activating the caspase cascade and increasing the expression of pro-apoptotic proteins. This compound has also been reported to inhibit the growth of various pathogenic bacteria and fungi by disrupting their cell membranes and inhibiting their metabolic processes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(2,4-Dichlorophenyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and selectivity. This compound has been shown to exhibit potent biological activities at low concentrations, making it a valuable tool for studying various biological processes. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it challenging to prepare solutions for biological assays.

Future Directions

There are several future directions for the study of 6-(2,4-Dichlorophenyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the areas of interest is the development of this compound-based fluorescent probes for the detection of metal ions. Another area of interest is the synthesis of this compound derivatives with improved solubility and biological activity. Additionally, the study of the mechanism of action of this compound and its potential use in combination therapy with other drugs is an area of ongoing research.

Synthesis Methods

The synthesis of 6-(2,4-Dichlorophenyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction between 2,4-dichlorobenzaldehyde, 4-fluorobenzylamine, and 4-amino-5-mercapto-3-methyl-1,2,4-triazole in the presence of acetic acid and glacial acetic acid. The reaction proceeds through a condensation reaction and results in the formation of this compound as a yellow crystalline solid. The yield of this compound is around 70-80%, and the purity can be improved by recrystallization.

Scientific Research Applications

6-(2,4-Dichlorophenyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit a wide range of biological activities, including anticancer, antimicrobial, antifungal, and antiviral activities. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions and as a corrosion inhibitor for metal surfaces.